Cas no 477865-31-9 (METHYL 4-[(DIMETHYLAMINO)METHYLENE]-2-METHYL-5-OXO-4,5-DIHYDRO-1H-PYRROLE-3-CARBOXYLATE)

• Product Name: METHYL 4-[(DIMETHYLAMINO)METHYLENE]-2-METHYL-5-OXO-4,5-DIHYDRO-1H-PYRROLE-3-CARBOXYLATE
• CAS No: 477865-31-9
• MDL: MFCD00244306
• CID: 3028533
• Update Time: 2025-10-19

METHYL 4-[(DIMETHYLAMINO)METHYLENE]-2-METHYL-5-OXO-4,5-DIHYDRO-1H-PYRROLE-3-CARBOXYLATE Chemical and Physical Properties

Names and Identifiers

• METHYL 4-[(DIMETHYLAMINO)METHYLENE]-2-METHYL-5-OXO-4,5-DIHYDRO-1H-PYRROLE-3-CARBOXYLATE

• MDL： MFCD00244306

Computed Properties

• Exact Mass: 210.1
• Monoisotopic Mass: 210.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1

Additional information on METHYL 4-[(DIMETHYLAMINO)METHYLENE]-2-METHYL-5-OXO-4,5-DIHYDRO-1H-PYRROLE-3-CARBOXYLATE

Comprehensive Overview of METHYL 4-[(DIMETHYLAMINO)METHYLENE]-2-METHYL-5-OXO-4,5-DIHYDRO-1H-PYRROLE-3-CARBOXYLATE (CAS No. 477865-31-9)

METHYL 4-[(DIMETHYLAMINO)METHYLENE]-2-METHYL-5-OXO-4,5-DIHYDRO-1H-PYRROLE-3-CARBOXYLATE (CAS No. 477865-31-9) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, often referred to by its systematic name, belongs to the class of pyrrole derivatives, which are known for their diverse biological activities and applications in drug discovery. The presence of a dimethylamino group and a methyl ester functionality in its structure makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for pyrrole-based compounds has surged due to their potential in developing pharmaceuticals and agrochemicals. Researchers are particularly interested in the METHYL 4-[(DIMETHYLAMINO)METHYLENE]-2-METHYL-5-OXO-4,5-DIHYDRO-1H-PYRROLE-3-CARBOXYLATE due to its unique structural features, which may contribute to its bioactivity. For instance, pyrrole derivatives are often explored for their anti-inflammatory, antimicrobial, and anticancer properties, aligning with current trends in precision medicine and targeted therapy.

The synthesis of METHYL 4-[(DIMETHYLAMINO)METHYLENE]-2-METHYL-5-OXO-4,5-DIHYDRO-1H-PYRROLE-3-CARBOXYLATE typically involves multi-step organic reactions, including condensation and esterification processes. Its CAS No. 477865-31-9 serves as a unique identifier in chemical databases, facilitating research and regulatory compliance. The compound's molecular weight and solubility profile are critical parameters for its application in drug formulation and material synthesis.

From an industrial perspective, METHYL 4-[(DIMETHYLAMINO)METHYLENE]-2-METHYL-5-OXO-4,5-DIHYDRO-1H-PYRROLE-3-CARBOXYLATE is valued for its role as a building block in organic synthesis. Its incorporation into larger molecular frameworks can lead to compounds with enhanced pharmacokinetic properties. This aligns with the growing interest in green chemistry and sustainable synthesis, where efficiency and minimal environmental impact are prioritized.

In the context of AI-driven drug discovery, compounds like METHYL 4-[(DIMETHYLAMINO)METHYLENE]-2-METHYL-5-OXO-4,5-DIHYDRO-1H-PYRROLE-3-CARBOXYLATE are often screened using computational models to predict their biological activity. This approach accelerates the identification of potential therapeutic agents, reducing the time and cost associated with traditional drug development. The compound's structural motifs are also of interest in materials science, particularly in the design of organic semiconductors and photovoltaic materials.

Safety and handling of METHYL 4-[(DIMETHYLAMINO)METHYLENE]-2-METHYL-5-OXO-4,5-DIHYDRO-1H-PYRROLE-3-CARBOXYLATE are paramount in laboratory settings. While it is not classified as a hazardous substance, standard precautions such as the use of personal protective equipment (PPE) and proper ventilation are recommended. The compound's stability under various conditions is a subject of ongoing research, particularly for its long-term storage and application in industrial processes.

In summary, METHYL 4-[(DIMETHYLAMINO)METHYLENE]-2-METHYL-5-OXO-4,5-DIHYDRO-1H-PYRROLE-3-CARBOXYLATE (CAS No. 477865-31-9) represents a promising compound with broad applicability in pharmaceuticals, agrochemicals, and advanced materials. Its unique structure and functional groups make it a valuable asset in modern chemical research, catering to the evolving needs of healthcare and technology sectors. As scientific advancements continue, the potential applications of this compound are expected to expand, further solidifying its importance in innovative research.